Cas no 2361640-18-6 (N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide)

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide is a specialized organic compound featuring a tetrazole moiety linked to a phenylacrylamide structure. Its unique chemical architecture, combining a tetrazolone ring with an α,β-unsaturated amide, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tetrazole group enhances metabolic stability and bioavailability, while the acrylamide functionality offers reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or bioactive scaffolds due to its ability to participate in hydrogen bonding and Michael addition reactions. Its synthetic versatility and potential for selective modifications underscore its utility in drug discovery and development.

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide structure

2361640-18-6 structure

Product Name:N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide

CAS No:2361640-18-6

MF:C₁₀H₉N₅O₂

MW:231.210760831833

CID:5853532

PubChem ID:139014494

Update Time:2025-10-29

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 2361640-18-6
- EN300-26583890
- N-[3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]prop-2-enamide
- N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide
- Inchi： 1S/C10H9N5O2/c1-2-9(16)11-7-4-3-5-8(6-7)15-10(17)12-13-14-15/h2-6H,1H2,(H,11,16)(H,12,14,17)
- InChI Key： JNPTUKFXPDOCKZ-UHFFFAOYSA-N
- SMILES： O=C1NN=NN1C1=CC=CC(=C1)NC(C=C)=O

Computed Properties

Exact Mass: 231.07562455g/mol
Monoisotopic Mass: 231.07562455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 86.2Å²

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26583890-0.05g	N-[3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]prop-2-enamide	2361640-18-6	95.0%	0.05g	$246.0	2025-03-20

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

Additional information on N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide

Research Briefing on N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS: 2361640-18-6)

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS: 2361640-18-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrazole and acrylamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for inflammatory diseases and cancer. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have focused on the synthesis and optimization of N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide. Researchers have developed a scalable synthetic route that ensures high yield and purity, which is critical for further pharmacological evaluations. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the tetrazole moiety plays a pivotal role in its biological activity. Modifications to the acrylamide group have also been explored to enhance its binding affinity to target proteins.

In terms of mechanism of action, N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide has been identified as a potent inhibitor of key signaling pathways involved in inflammation and cell proliferation. Specifically, it has been shown to selectively target and inhibit the activity of certain kinases, such as JAK2 and EGFR, which are implicated in various pathological conditions. In vitro studies have demonstrated its ability to suppress the proliferation of cancer cell lines and reduce the production of pro-inflammatory cytokines in immune cells.

Preclinical studies have further validated the therapeutic potential of this compound. In animal models of rheumatoid arthritis and colorectal cancer, N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide exhibited significant efficacy in reducing disease progression with minimal toxicity. These findings suggest that it could serve as a promising candidate for further clinical development. However, additional studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

In conclusion, N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS: 2361640-18-6) represents a promising avenue for drug discovery, particularly in the treatment of inflammatory diseases and cancer. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies.